molecular formula C10H18 B8539430 1-Isobutyl-1-cyclohexene CAS No. 3983-03-7

1-Isobutyl-1-cyclohexene

Cat. No.: B8539430
CAS No.: 3983-03-7
M. Wt: 138.25 g/mol
InChI Key: NQIVPQHOBXSALG-UHFFFAOYSA-N
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Description

1-Isobutyl-1-cyclohexene is a useful research compound. Its molecular formula is C10H18 and its molecular weight is 138.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

3983-03-7

Molecular Formula

C10H18

Molecular Weight

138.25 g/mol

IUPAC Name

1-(2-methylpropyl)cyclohexene

InChI

InChI=1S/C10H18/c1-9(2)8-10-6-4-3-5-7-10/h6,9H,3-5,7-8H2,1-2H3

InChI Key

NQIVPQHOBXSALG-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC1=CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flask equiped with a Vigreux-distillation apparatus, crude 1-isobutylcyclohexanol (200 g, 1.28 mol) was treated with phosphoric acid (100 g) and heated at 145° C. under vacuum (170 mbar). While 1-isobutylcyclohex-1-ene and water distilled (boiling point 60° C.), a second fraction of 1-isobutylcyclohexanol (492 g, 3.15 mol) was added dropwise in the reaction flask. At the end of the addition, the thick reaction mixture was diluted with paraffin oil (100 ml) and additional phosphoric acid (50 g) and heated further (vacuum from 170 to 40 mbar). The distillate was decanted and the water phase extracted with pentane (100 ml). The combined org. phases were dried (MgSO4) and the solvent evaporated to give 1-isobutylcyclohex-1-ene (448 g, 78%).
Quantity
200 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
492 g
Type
reactant
Reaction Step Three
Quantity
50 g
Type
reactant
Reaction Step Four
[Compound]
Name
paraffin
Quantity
100 mL
Type
solvent
Reaction Step Four

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